6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime

• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 1-[(E)-hydroxyiminomethyl]isoquinoline-6,7-diol
• InChI: InChI=1S/C10H8N2O3/c13-9-3-6-1-2-11-8(5-12-15)7(6)4-10(9)14/h1-5,13-15H/b12-5+
• InChI Key: OQEKIXLLJYHPQZ-LFYBBSHMSA-N
• Isomeric SMILES: C1=CN=C(C2=CC(=C(C=C21)O)O)/C=N/O
• Canonical SMILES: C1=CN=C(C2=CC(=C(C=C21)O)O)C=NO

Description

6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime is a chemical compound belonging to the class of isoquinoline derivatives. Isoquinolines are nitrogen-containing heterocyclic compounds that are significant in various fields due to their diverse biological activities and applications in medicinal chemistry. This compound, in particular, is characterized by the presence of two hydroxyl groups at positions 6 and 7, an isoquinoline core, and an oxime functional group at the 1-carbaldehyde position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime typically involves the following steps:

Formation of the Isoquinoline Core: The isoquinoline core can be synthesized using methods such as the Pomeranz-Fritsch reaction, which involves the cyclization of aromatic aldehydes with aminoacetals under acidic conditions.

Introduction of Hydroxyl Groups: The hydroxyl groups at positions 6 and 7 can be introduced through hydroxylation reactions, often using reagents like hydrogen peroxide or other oxidizing agents.

Formation of the Oxime Group: The oxime group is formed by reacting the 1-carbaldehyde derivative of isoquinoline with hydroxylamine hydrochloride in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Catalysts and solvents are chosen to ensure efficient reactions and minimal by-products. Continuous flow reactors and other advanced technologies may be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the oxime group to an amine using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxyl groups can participate in substitution reactions, forming ethers or esters when reacted with alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Bases: Sodium hydroxide, potassium carbonate.

Solvents: Methanol, ethanol, dichloromethane.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amino derivatives.

Substitution: Ether or ester derivatives.

Scientific Research Applications

6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime has several applications in scientific research:

Chemistry: It is used as a precursor for synthesizing various heterocyclic compounds and as a reagent in organic synthesis.

Biology: The compound’s derivatives are studied for their potential biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Medicine: Isoquinoline derivatives, including this compound, are explored for their potential as therapeutic agents in treating various diseases.

Industry: The compound is used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime involves its interaction with various molecular targets and pathways:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, affecting their catalytic activity.

Radical Scavenging: The hydroxyl groups can act as radical scavengers, providing antioxidant properties.

Signal Transduction: The compound may interfere with cellular signaling pathways, leading to altered cellular responses.

Comparison with Similar Compounds

Similar Compounds

Aziridine-1-carbaldehyde oxime: Known for its cytotoxic activity and potential as an anticancer agent.

Pralidoxime: An oxime used as an antidote for organophosphate poisoning.

Uniqueness

6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime is unique due to its specific structural features, including the isoquinoline core with hydroxyl and oxime groups, which confer distinct chemical reactivity and biological activity compared to other oximes and isoquinoline derivatives.

This detailed article provides a comprehensive overview of this compound, covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds